Cas no 35103-75-4 (Phosphonic acid,monooctyl ester)

• Product Name: Phosphonic acid,monooctyl ester
• CAS No: 35103-75-4
• MF: C₈H₁₈O₃P
• MW: 193.200483798981
• CID: 308920
• PubChem ID: 13262442
• Update Time: 2025-04-19

Phosphonic acid,monooctyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,monooctyl ester
• Octyl hydrogen phosphonate
• hydroxy-octoxy-oxophosphanium
• DTXSID60956539
• NS00088268
• EINECS 252-363-1
• AKOS006328344
• SCHEMBL412206
• [(Octyloxy)(oxo)-lambda~5~-phosphanylidene]oxidanium
• 35103-75-4

• Inchi： 1S/C8H17O3P/c1-2-3-4-5-6-7-8-11-12(9)10/h2-8H2,1H3/p+1
• InChI Key： YFALXUFMKRZHTO-UHFFFAOYSA-O
• SMILES： [P+](=O)(O)OCCCCCCCC

Computed Properties

• Exact Mass: 194.10727
• Monoisotopic Mass: 193.09935643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53